1-Ethoxy-3-isocyanatopropane
Overview
Description
1-Ethoxy-3-isocyanatopropane is a specialty product for proteomics research . It has a molecular weight of 129.16 and a molecular formula of C6H11NO2 .
Molecular Structure Analysis
The molecular structure of 1-Ethoxy-3-isocyanatopropane is represented by the formula C6H11NO2 . This indicates that it contains 6 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.Scientific Research Applications
Proteomics Research
1-Ethoxy-3-isocyanatopropane: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a specialty reagent in the identification and quantification of proteins, as well as in the study of protein-protein interactions, post-translational modifications, and the complex dynamics of biological systems .
Polymer Synthesis
The compound plays a critical role in polymer science, particularly in the synthesis of novel polymeric materials. It is involved in multicomponent reactions, such as the Passerini and Ugi reactions, which are pivotal for creating polymers with specific properties for industrial applications. These reactions allow for the design of polymers with controlled architecture, sequence, and functionality .
Organic Chemistry Research
1-Ethoxy-3-isocyanatopropane: is a valuable reagent in organic chemistry, where it is used in various synthetic pathways. It participates in elimination reactions and serves as a building block for complex organic molecules. Its reactivity with different functional groups enables the synthesis of a wide range of organic compounds, which can be further utilized in medicinal chemistry and drug design .
Medical Research
In the field of medical research, 1-Ethoxy-3-isocyanatopropane is a part of the toolkit for developing nanotechnology-based applications. It contributes to the advancement of nanomedicine, which includes diagnostics, disease treatment, regenerative medicine, gene therapy, and drug delivery systems. The compound’s properties facilitate the creation of nanostructures that can interact with biological systems at the molecular level .
Biochemistry Applications
Lastly, in biochemistry, 1-Ethoxy-3-isocyanatopropane is used for studying biochemical processes and pathways. It is particularly useful in proteomics research for the investigation of protein functions and interactions within cells. The compound aids in elucidating the biochemical mechanisms underlying cellular functions and diseases .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-ethoxy-3-isocyanatopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-2-9-5-3-4-7-6-8/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTCZSDNDGWZYNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCN=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70572709 |
Source
|
| Record name | 1-Ethoxy-3-isocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70572709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-3-isocyanatopropane | |
CAS RN |
54458-15-0 |
Source
|
| Record name | 1-Ethoxy-3-isocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70572709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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